molecular formula C6H14F2NO2P B8407949 Ethyl (3-aminopropyl)(difluoromethyl)phosphinate

Ethyl (3-aminopropyl)(difluoromethyl)phosphinate

Cat. No. B8407949
M. Wt: 201.15 g/mol
InChI Key: UXSGNBGTYFOGDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (3-aminopropyl)(difluoromethyl)phosphinate is a useful research compound. Its molecular formula is C6H14F2NO2P and its molecular weight is 201.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl (3-aminopropyl)(difluoromethyl)phosphinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl (3-aminopropyl)(difluoromethyl)phosphinate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl (3-aminopropyl)(difluoromethyl)phosphinate

Molecular Formula

C6H14F2NO2P

Molecular Weight

201.15 g/mol

IUPAC Name

3-[difluoromethyl(ethoxy)phosphoryl]propan-1-amine

InChI

InChI=1S/C6H14F2NO2P/c1-2-11-12(10,6(7)8)5-3-4-9/h6H,2-5,9H2,1H3

InChI Key

UXSGNBGTYFOGDS-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(CCCN)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.0 g (5.1 mmol) of ethyl P-(2-cyanoethyl)-P-difluoromethyl-phosphinate in 10 ml of dry ethanol is treated with 4 g of liquid ammonia and 0.3 g of Raney nickel. The reaction mixture is hydrogenated at 50° for 9 hours at 100 mbar. The reaction mixture is cooled, filtrated and evaporated to dryness. Chromatographic purification yields ethyl P-(3-aminopropyl)-P-difluoromethyl-phosphinate as a colourless oil of Rf =0.22 (dichloromethane/methanol/aqueous ammonia; 80:19:1).
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
liquid
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.3 g
Type
catalyst
Reaction Step One

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